Cas no 112169-69-4 (3,4-dibenzylidenehexane-2,5-dione)

• Product name: 3,4-dibenzylidenehexane-2,5-dione
• CAS No: 112169-69-4
• MF: C₂₀H₁₈O₂
• MW: 290.356
• CID: 2608216
• PubChem ID: 71336175

3,4-dibenzylidenehexane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3,4-dibenzylidenehexane-2,5-dione
• DTXSID50764029
• 112169-69-4

• Inchi： InChI=1S/C20H18O2/c1-15(21)19(13-17-9-5-3-6-10-17)20(16(2)22)14-18-11-7-4-8-12-18/h3-14H,1-2H3
• InChI Key： FNZSREFDAOIPGH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 290.130679813Da
• Monoisotopic Mass: 290.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.8
• Topological Polar Surface Area: 34.1Ų